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Abstract
Sodium 2-oxobutanoate-13C4 is a stable isotope-labeled form of sodium 2-oxobutanoate, a

key intermediate in the metabolism of several amino acids. Its incorporation of four carbon-13

isotopes makes it an invaluable tool in metabolic research, particularly in studies involving

metabolic flux analysis and as an internal standard for quantitative mass spectrometry. This

guide provides a comprehensive overview of its chemical properties, applications, and detailed

experimental methodologies.

Introduction
Sodium 2-oxobutanoate, also known as sodium alpha-ketobutyrate, is a pivotal metabolite in

cellular biochemistry. It is primarily generated from the degradation of threonine and methionine

and serves as a precursor for the synthesis of propionyl-CoA, which subsequently enters the

citric acid cycle. The study of the metabolic pathways involving 2-oxobutanoate is crucial for

understanding cellular energy metabolism and the pathophysiology of various metabolic

disorders.

The use of stable isotope-labeled compounds, such as Sodium 2-oxobutanoate-13C4, has

revolutionized the field of metabolomics.[1][2] By replacing the naturally abundant carbon-12

with the heavier carbon-13 isotope, researchers can trace the fate of this metabolite through
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complex biological systems with high precision. This allows for the accurate quantification of

metabolic fluxes and the elucidation of intricate metabolic networks.[2][3]

Chemical and Physical Properties
Sodium 2-oxobutanoate-13C4 is the sodium salt of 2-oxobutanoic acid with all four carbon

atoms labeled with the 13C isotope.[1] This labeling results in a predictable mass shift, which is

fundamental to its application in mass spectrometry-based analytical methods.

Property Value Reference

Molecular Formula ¹³C₄H₅NaO₃ [2]

Molecular Weight 128.04 g/mol [2]

Exact Mass 146.03762232 Da [4]

Appearance White to off-white solid N/A

Solubility Soluble in water N/A

Storage Store at -20°C to -80°C [3]

Applications in Research
The primary applications of Sodium 2-oxobutanoate-13C4 stem from its nature as a stable

isotope-labeled compound.

Internal Standard for Quantitative Analysis
In quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS)

and gas chromatography-mass spectrometry (GC-MS), the use of a stable isotope-labeled

internal standard is considered the gold standard.[1] Sodium 2-oxobutanoate-13C4 serves as

an ideal internal standard for the quantification of its unlabeled counterpart, 2-oxobutanoate.

Because it is chemically identical to the analyte, it co-elutes during chromatography and

experiences similar ionization efficiency in the mass spectrometer. This allows for the

correction of variations in sample preparation and instrument response, leading to highly

accurate and precise quantification.
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Metabolic Flux Analysis (MFA)
13C-Metabolic Flux Analysis (13C-MFA) is a powerful technique used to determine the rates of

metabolic reactions within a cell.[3] In a typical 13C-MFA experiment, a 13C-labeled substrate,

such as Sodium 2-oxobutanoate-13C4, is introduced to cells or an organism. As the labeled

compound is metabolized, the 13C atoms are incorporated into downstream metabolites. By

analyzing the isotopic labeling patterns of these metabolites using mass spectrometry or

nuclear magnetic resonance (NMR) spectroscopy, researchers can deduce the active

metabolic pathways and quantify the flux through them.[5]

Experimental Protocols
General Synthesis of 13C4-Labeled Organic Acids
While a specific synthesis protocol for Sodium 2-oxobutanoate-13C4 is not readily available

in the public domain, a general approach can be outlined based on established methods for

synthesizing 13C-labeled organic acids. The synthesis would likely start from a commercially

available 13C-labeled precursor, such as [¹³C₂]-sodium acetate.

A plausible synthetic route could involve the following conceptual steps:

Chain Elongation: The two-carbon [¹³C₂]-acetate unit can be extended by two more labeled

carbons. This could be achieved through various organic synthesis reactions, such as the

malonic ester synthesis, using a ¹³C₂-labeled alkyl halide.

Oxidation: The resulting four-carbon chain would then be selectively oxidized to introduce the

ketone and carboxylic acid functionalities at the appropriate positions.

Purification and Salt Formation: The final product, 2-oxobutanoic acid-¹³C₄, would be purified

using techniques like chromatography. The sodium salt is then formed by reacting the acid

with a sodium base, such as sodium hydroxide or sodium bicarbonate.
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Synthesis Workflow

[13C2]-Sodium Acetate Chain Elongation
(e.g., Malonic Ester Synthesis) [13C4]-Butyric Acid Derivative Selective Oxidation 2-Oxobutanoic Acid-13C4 Salt Formation

(e.g., +NaOH) Sodium 2-oxobutanoate-13C4
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LC-MS/MS Workflow

Biological Sample

Add Sodium
2-oxobutanoate-13C4 (IS)

Protein Precipitation
(Acetonitrile)

Centrifugation

Supernatant Evaporation

Reconstitution

LC-MS/MS Analysis

Data Processing
(Peak Integration, Ratio Calculation)

Quantification
(Calibration Curve)
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Metabolic Pathway of 2-Oxobutanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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